![molecular formula C24H24N2O5S B6561477 N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2,6-dimethoxybenzamide CAS No. 946211-57-0](/img/structure/B6561477.png)
N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2,6-dimethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2,6-dimethoxybenzamide has been studied for its potential application in scientific research. It has been found to be a useful tool for studying the structure and function of proteins and other biomolecules. In particular, it has been used to study the interaction between proteins and their ligands, as well as the dynamics of protein-protein interactions. It has also been used to study the structure and function of enzymes, and to investigate the effects of drugs on biological systems.
Mechanism of Action
Target of Action
The primary targets of N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2,6-dimethoxybenzamide are two enzymes involved in bacterial membrane synthesis: D-glutamic acid-adding enzyme (MurD) and N-acetylglucosamine-1-phosphate-uridyltransferase (GlmU) . These enzymes play a crucial role in the formation of the bacterial cell wall, making them attractive targets for antibacterial agents .
Mode of Action
The compound interacts with its targets, MurD and GlmU, inhibiting their function . This disruption in the enzymes’ activity leads to a halt in bacterial cell wall synthesis, resulting in the bactericidal activity of the compound .
Biochemical Pathways
The affected biochemical pathways are those involved in bacterial cell wall synthesis. Specifically, the compound interferes with the function of MurD and GlmU, enzymes that catalyze key steps in the biosynthesis of peptidoglycan, a major component of the bacterial cell wall . The downstream effect of this interference is the disruption of cell wall formation, leading to bacterial cell death .
Result of Action
The result of the compound’s action is the bactericidal activity against both Gram-positive and Gram-negative bacteria . By inhibiting the function of MurD and GlmU, the compound disrupts bacterial cell wall synthesis, leading to cell death .
Advantages and Limitations for Lab Experiments
N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2,6-dimethoxybenzamide has a number of advantages and limitations for laboratory experiments. One of the advantages is that it is relatively easy to synthesize and purify. Additionally, it has been found to have a wide range of biochemical and physiological effects, making it a useful tool for studying the structure and function of proteins and other biomolecules. However, one of the limitations is that its exact mechanism of action is not fully understood, making it difficult to predict the effects of this compound on biological systems.
Future Directions
N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2,6-dimethoxybenzamide has great potential for further research and development. One potential future direction is to further study its mechanism of action and the biochemical and physiological effects it has on biological systems. Additionally, further research could be conducted to develop new methods for synthesizing and purifying this compound, as well as to explore its potential applications in drug development. Additionally, this compound could be further studied to investigate its potential use as an anti-inflammatory, antioxidant, and anti-cancer agent. Finally, research could be conducted to explore the potential of this compound to modulate the activity of certain enzymes and receptors.
Synthesis Methods
N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2,6-dimethoxybenzamide can be synthesized from commercially available 1,2,3,4-tetrahydroquinoline-6-carboxylic acid and 2,6-dimethoxybenzamide. The two starting materials are reacted in the presence of a base catalyst in an aqueous solution. The reaction results in the formation of this compound, which is then purified by recrystallization.
Properties
IUPAC Name |
N-[1-(benzenesulfonyl)-3,4-dihydro-2H-quinolin-6-yl]-2,6-dimethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N2O5S/c1-30-21-11-6-12-22(31-2)23(21)24(27)25-18-13-14-20-17(16-18)8-7-15-26(20)32(28,29)19-9-4-3-5-10-19/h3-6,9-14,16H,7-8,15H2,1-2H3,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTYAYWFSNKFIMF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CC=C1)OC)C(=O)NC2=CC3=C(C=C2)N(CCC3)S(=O)(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
452.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.